methyl 4-chloro-3-[(2-thienylsulfonyl)amino]benzoate

• IUPAC Name: methyl 4-chloro-3-(thiophen-2-ylsulfonylamino)benzoate
• InChI: InChI=1S/C12H10ClNO4S2/c1-18-12(15)8-4-5-9(13)10(7-8)14-20(16,17)11-3-2-6-19-11/h2-7,14H,1H3
• InChI Key: DGANPUAIJHLALB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)NS(=O)(=O)C2=CC=CS2
• Molecular Formula: C12H10ClNO4S2
• Molecular Weight: 331.8 g/mol

Description

Methyl 4-chloro-3-[(2-thienylsulfonyl)amino]benzoate is a chemical compound that has been widely studied for its potential applications in scientific research. Also known as TCBA, this compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of TCBA is not fully understood, but it is thought to act as an inhibitor of certain enzymes and receptors. In particular, TCBA has been found to inhibit the activity of carbonic anhydrase and to modulate the activity of the GABA-A receptor.
Biochemical and Physiological Effects:
TCBA has been found to have a range of biochemical and physiological effects, including the ability to modulate the activity of enzymes and receptors. In addition to its effects on carbonic anhydrase and the GABA-A receptor, TCBA has also been found to have anti-inflammatory and analgesic effects, making it a potentially useful tool for studying these processes.

Advantages and Limitations for Lab Experiments

One of the key advantages of TCBA is its ability to selectively target certain enzymes and receptors, making it a valuable tool for studying these processes in a controlled laboratory setting. However, like any chemical compound, TCBA has certain limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are a number of potential future directions for research involving TCBA. One area of interest is the development of new drugs that target carbonic anhydrase and other enzymes that are inhibited by TCBA. Additionally, researchers may continue to explore the potential anti-inflammatory and analgesic effects of TCBA, with the goal of developing new treatments for pain and inflammation. Finally, further studies may be conducted to better understand the mechanism of action of TCBA and its potential applications in a variety of research fields.

Synthesis Methods

The synthesis of TCBA involves a multi-step process that begins with the reaction of 4-chloro-3-nitrobenzoic acid with thionyl chloride to form 4-chloro-3-chlorosulfonylbenzoic acid. This intermediate is then reacted with 2-thiophenesulfonamide to yield the final product, methyl 4-chloro-3-[(2-thienylsulfonyl)amino]benzoate.

Scientific Research Applications

TCBA has been used in a variety of scientific research applications, including as a tool for studying the function of certain enzymes and receptors. For example, TCBA has been used to study the activity of the enzyme carbonic anhydrase, which plays a key role in regulating the pH of bodily fluids. TCBA has also been used to study the function of the GABA-A receptor, which is a target for a number of drugs used to treat anxiety and other neurological disorders.